4-(3,4,5-Trifluorophenyl)aminotetrahydropyran

• Molecular Formula: C11H12F3NO
• Molecular Weight: 231.21 g/mol
• IUPAC Name: N-(3,4,5-trifluorophenyl)oxan-4-amine
• InChI: InChI=1S/C11H12F3NO/c12-9-5-8(6-10(13)11(9)14)15-7-1-3-16-4-2-7/h5-7,15H,1-4H2
• InChI Key: ARXWVZNUARBUMO-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1NC2=CC(=C(C(=C2)F)F)F

Description

4-(3,4,5-Trifluorophenyl)aminotetrahydropyran is a useful research compound. Its molecular formula is C11H12F3NO and its molecular weight is 231.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a mixture of 3,4,5-trifluoroaniline (3.70 g, 25.1 mmol), tetrahydro-4H-pyran-4-one (2.52 g, 25.1 mmol), and benzoic acid (3.07 g, 25.1 mmol), was added sodium NaBH4 (0.95 g, 25.1 mmol), the whole mixture was stirred at room temperature for 1.5 h. After quenching with the reaction mixture with 1 M aq. NaOH under cooling with ice, the whole mixture was extracted with Et2O. The extract was washed with brine, dried over anhydrous Na2SO4, filtered, and concentrated in vacuo. Flash chromatography of the residue (hexane:EtOAc=3:2) gave 4-(3,4,5-trifluorophenyl)aminotetrahydropyran (2.40 g, 41%) as a white powder.

Synthesis routes and methods II

Procedure details